Cas no 2228628-85-9 (3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine)

• Product Name: 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine
• CAS No: 2228628-85-9
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5937574
• PubChem ID: 165854938
• Update Time: 2025-11-01

3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine
• EN300-1780238
• 3-{[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]oxy}propan-1-amine
• 2228628-85-9

• Inchi： 1S/C10H13N5O/c11-4-1-5-16-9-2-3-10(13-6-9)15-8-12-7-14-15/h2-3,6-8H,1,4-5,11H2
• InChI Key： QXICXHQJPGREOI-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C=C1)N1C=NC=N1)CCCN

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine

3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine (CAS No. 2228628-85-9): An Emerging Compound in Medicinal Chemistry

3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine (CAS No. 2228628-85-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known for their ability to modulate various biological processes, making it a promising candidate for drug development.

The chemical structure of 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine is characterized by a central triazole ring attached to a pyridine moiety, which is further linked to an amino-functionalized propyl chain. The presence of these functional groups imparts the molecule with a high degree of chemical reactivity and biological activity. The triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

Recent studies have explored the pharmacological properties of 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine in various biological systems. One notable area of research has been its potential as an antifungal agent. The triazole moiety is a common feature in many clinically used antifungal drugs, such as fluconazole and itraconazole. Preliminary in vitro studies have shown that 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. These findings suggest that the compound could be further developed as a novel antifungal therapeutic.

In addition to its antifungal properties, 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that the compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. In animal models of Parkinson's disease and Alzheimer's disease, 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine has been shown to improve cognitive function and reduce neuronal damage. These results highlight its potential as a lead compound for the development of new treatments for neurodegenerative disorders.

The pharmacokinetic properties of 3-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-yloxy}propan-1-amine have also been investigated. Studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, the compound has shown low toxicity in preclinical studies, which is an important consideration for its potential use in human patients.

The synthetic route for 3-{6-(1H-triazol-1-yl)pyridin-3-yloxy}propan-1-amine involves several well-established chemical reactions. The synthesis typically begins with the preparation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This is followed by the coupling of the triazole intermediate with a pyridine derivative using palladium-catalyzed cross-coupling reactions. The final step involves the introduction of the amino-functionalized propyl chain through reductive amination or other suitable methods. The overall synthetic process is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 3-{6-(triazol-1-yl)pyridin-3-yloxy}propan-1-amine (CAS No. 2228628-85-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic efficacy, this compound may pave the way for new treatments in various medical fields.